Benzyl 4-azidopiperidine-1-carboxylate

• IUPAC Name: benzyl 4-azidopiperidine-1-carboxylate
• InChI: InChI=1S/C13H16N4O2/c14-16-15-12-6-8-17(9-7-12)13(18)19-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key: HYHAMKPNWDJSEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N=[N+]=[N-])C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol

Description

Benzyl 4-azidopiperidine-1-carboxylate: is a chemical compound with the molecular formula C13H16N4O2. . This compound is part of the piperidine family, which is known for its diverse chemical properties and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Benzyl 4-azidopiperidine-1-carboxylate typically involves the reaction of benzyl piperidine-1-carboxylate with sodium azide. The reaction is carried out in an organic solvent such as dichloromethane or acetonitrile, under reflux conditions. The product is then purified using standard techniques such as column chromatography .

Industrial Production Methods: While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to increase yield and purity, and employing industrial-scale purification techniques such as crystallization or distillation.

Chemical Reactions Analysis

Types of Reactions: Benzyl 4-azidopiperidine-1-carboxylate undergoes various chemical reactions, including:

Substitution Reactions: The azide group can be substituted with other functional groups using reagents such as triphenylphosphine.

Reduction Reactions: The azide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Cycloaddition Reactions: The azide group can participate in cycloaddition reactions, such as the Huisgen cycloaddition, to form triazoles.

Common Reagents and Conditions:

Triphenylphosphine: Used in substitution reactions to replace the azide group.

Lithium Aluminum Hydride: Used in reduction reactions to convert the azide group to an amine.

Copper Catalysts: Used in cycloaddition reactions to facilitate the formation of triazoles.

Major Products:

Amines: Formed from the reduction of the azide group.

Triazoles: Formed from cycloaddition reactions involving the azide group.

Scientific Research Applications

Benzyl 4-azidopiperidine-1-carboxylate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Investigated for its potential use in bioconjugation and labeling of biomolecules.

Medicine: Explored for its potential in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Benzyl 4-azidopiperidine-1-carboxylate primarily involves the reactivity of the azide group. The azide group can undergo various chemical transformations, making it a versatile intermediate in organic synthesis. The molecular targets and pathways involved depend on the specific reactions and applications being studied .

Comparison with Similar Compounds

Tert-butyl 4-azidopiperidine-1-carboxylate: Similar in structure but with a tert-butyl group instead of a benzyl group.

Benzyl 4-hydroxy-1-piperidinecarboxylate: Similar piperidine core but with a hydroxy group instead of an azide group.

Uniqueness: Benzyl 4-azidopiperidine-1-carboxylate is unique due to the presence of the azide group, which imparts distinct reactivity and versatility in chemical synthesis. This makes it particularly valuable in applications requiring specific chemical transformations, such as bioconjugation and the synthesis of complex organic molecules.